Dimethylaminoethyl vinyl ether

• CAS: 31442-54-3

Core Science & Biosynthesis

IUPAC name and synonyms for Dimethylaminoethyl vinyl ether.

Content Type: Technical Monograph & Application Guide Primary Audience: Polymer Chemists, Drug Delivery Researchers, and Process Engineers[1]

Executive Summary

Dimethylaminoethyl vinyl ether (DMAEVE) is a functional vinyl ether monomer characterized by its dual reactivity: an electron-rich vinyloxy group susceptible to cationic polymerization and a tertiary amine tail that confers pH-responsive basicity. Unlike its acrylic analog (Dimethylaminoethyl methacrylate, DMAEMA), DMAEVE resists radical polymerization but excels in living cationic polymerization , enabling the synthesis of precision block copolymers with narrow molecular weight distributions (PDIs < 1.1).[1]

This guide addresses the critical nomenclature confusion in public databases, outlines the thermodynamic parameters for living polymerization, and details the handling protocols required to prevent acid-catalyzed hydrolysis.[1]

Nomenclature & Chemical Identity

Core Identifiers

Strict adherence to CAS Registry Numbers is required due to database errors linking this compound to chloropropyl amines.

Identifier	Value	Notes
IUPAC Name	2-(Vinyloxy)-N,N-dimethylethanamine	Preferred IUPAC name.
Common Synonyms	Dimethylaminoethyl vinyl ether; DMAEVE; 2-(Dimethylamino)ethyl vinyl ether; Vinyloxy ethyl dimethylamine.	"DMAEVE" is the standard acronym in polymer literature.[1]
CAS Registry Number	3622-76-2	CRITICAL WARNING: Do not confuse with CAS 109-54-6 (3-Chloro-N,N-dimethylpropan-1-amine), a common error in aggregator databases.
Molecular Formula	C₆H₁₃NO
SMILES	CN(C)CCOC=C

Structural Analysis

DMAEVE acts as a "Janus" molecule in synthesis:

• The Head (Vinyloxy Group): Highly electron-rich double bond.[1] The adjacent oxygen donates electron density (

  -donation), stabilizing the carbocation intermediate during cationic polymerization.[1]

• The Tail (Dimethylamino Group): A tertiary amine providing basicity (pKa ~8.0–8.5).[1] In aqueous polymers, this group protonates at neutral/acidic pH, causing the polymer to swell or dissolve (hydrophilic state), and deprotonates at basic pH, leading to collapse (hydrophobic state).[1]

Figure 1: Functional decomposition of DMAEVE. The vinyloxy group drives polymerization, while the amine group dictates the physicochemical solution behavior of the resulting polymer.[1]

Physicochemical Profile

The physical properties of DMAEVE dictate its handling.[1] It is a volatile liquid with a characteristic amine odor.[1]

Property	Value	Technical Context
Molecular Weight	115.18 g/mol
Boiling Point	~120–122 °C (at 760 mmHg)	Can be distilled under reduced pressure (recommended ~40-50 °C at 20 mmHg) to prevent thermal degradation.
Density	0.86 g/mL (25 °C)	Less dense than water.[1]
Solubility	Soluble in organic solvents (Toluene, THF, DCM); Partially soluble in water.[1]	Hydrolysis Risk: In aqueous acidic media, it rapidly hydrolyzes to acetaldehyde and dimethylaminoethanol.[1]
pKa (Monomer)	~9.0 - 9.5	The polymer (PDMAEVE) typically exhibits an apparent pKa closer to 8.0–8.5 due to polyelectrolyte effects.

Synthetic Utility: Living Cationic Polymerization[1][2][3][4]

Unlike methacrylates, DMAEVE does not undergo radical polymerization efficiently due to the electron-rich nature of the vinyl ether double bond.[1] It requires Cationic Polymerization .[1][2]

To achieve defined molecular weights and low polydispersity (PDI < 1.1), Living Cationic Polymerization is the standard protocol.[1] This method utilizes the stabilization of the growing carbocation by a counter-anion or a weak Lewis base.[1]

Mechanism: The Hemiacetal Ester Route

The most robust system involves an initiator adduct (typically IBVE-HCl) and a Lewis acid activator (e.g., ZnCl₂, SnCl₄, or EtAlCl₂).[1]

• Initiation: A proton source (or cationogen) generates the initial carbocation.[1][3]

• Propagation: The monomer inserts into the activated bond.[1]

• Equilibrium: The growing chain end exists in equilibrium between a "dormant" covalent species and an "active" ionic species.[1][3] This suppression of free carbocations prevents chain transfer and termination.[1]

Figure 2: Mechanism of Living Cationic Polymerization. The key to "living" character is the fast reversible equilibrium between the active carbocation and the dormant covalent species, mediated by the Lewis acid.[1][3]

Experimental Protocol: Living Polymerization of DMAEVE

Note: This protocol assumes the use of an EtAlCl₂ (Ethylaluminum dichloride) based initiating system in Toluene.[1]

Reagents:

• Monomer: DMAEVE (Distilled over CaH₂ immediately before use).[1]

• Solvent: Toluene (Dried via solvent purification system, <10 ppm H₂O).[1]

• Initiator: IBVE-HCl adduct (prepared by bubbling HCl gas into isobutyl vinyl ether in hexane at -78°C).

• Activator: EtAlCl₂ (1.0 M solution in hexane).[1]

• Lewis Base (Optional): 1,4-Dioxane (stabilizes the cation).[1]

Step-by-Step Workflow:

• Glassware Prep: Bake all glassware at 120°C overnight. Assemble under dry nitrogen flow.

• Charge: Syringe dry toluene into the reactor under N₂. Cool to 0°C (or -78°C for higher precision).

• Add Components: Add the Lewis base (Dioxane) followed by the Initiator (IBVE-HCl adduct).[1]

• Initiation: Add the Activator (EtAlCl₂) to start the reaction.[1] The solution may turn yellow/orange (characteristic of the carbocation).[1]

• Monomer Feed: Add DMAEVE slowly.

  • Scientific Insight: Unlike radical polymerization, cationic polymerization is extremely fast.[1] Slow addition or low temperature (-78°C) is often required to manage the exotherm and maintain livingness.

• Termination: Quench with ammoniacal methanol after achieving calculated conversion.

• Purification: Wash the polymer solution with dilute aqueous NaHCO₃ to remove Aluminum residues, then precipitate into hexane.

Application in Drug Delivery (pH-Responsiveness)

Poly(DMAEVE) is a smart material .[1] It exhibits a Lower Critical Solution Temperature (LCST) in water, which is tunable by pH.[1]

• pH < 8.0 (Protonated): The tertiary amines are positively charged (

  ).[1] The polymer is hydrophilic, fully soluble, and extended.[1]

• pH > 8.0 (Deprotonated): The amines are neutral.[1] The hydrophobic ethyl groups dominate.[1] The polymer collapses (phase separates) or forms micelles.[1]

Therapeutic Utility: This transition allows for the design of endosome-escaping nanocarriers .[1] Nanoparticles made of PDMAEVE block copolymers can encapsulate drugs at physiological pH (7.[1]4) and release them rapidly in the acidic environment of the endosome (pH 5.0–6.[1]0) due to the "proton sponge" effect and chain expansion.[1]

Handling & Purification Protocol

Safety & Stability Warning: Vinyl ethers are chemically stable in base but extremely labile in acid .[1]

• Storage: Store DMAEVE over Potassium Hydroxide (KOH) pellets in a brown glass bottle at 4°C. The KOH acts as a scavenger for any adventitious acid and water.[1]

• Purification (Pre-Polymerization):

  • Do not use acidic drying agents (e.g., Silica gel, P₂O₅).[1] These will induce polymerization or hydrolysis.[1]

  • Method: Stir monomer over Calcium Hydride (CaH₂) for 24 hours.

  • Distillation: Vacuum distill.[1] Discard the first 10% (forerun). Collect the fraction boiling at constant temperature.

• Hydrolysis Hazard:

  Exposure to moist air can generate acetaldehyde (carcinogen/flammable) and dimethylaminoethanol. Always handle in a fume hood.[1]

References

• Aoshima, S., & Kanaoka, S. (2009).[1] Synthesis of Stimuli-Responsive Polymers by Living Cationic Polymerization.[1] Chemical Reviews, 109(11), 5245–5287.[1]

• PubChem Database. (2024).[1] Compound Summary: 2-(Vinyloxy)-N,N-dimethylethanamine (CAS 3622-76-2).[4] National Center for Biotechnology Information.[1]

• Sigma-Aldrich. (2024).[1] Product Specification: 2-(Vinyloxy)ethyl dimethylamine. Merck KGaA.[1]

• Deffieux, A., & Schappacher, M. (1998).[1] Living Cationic Polymerization of Vinyl Ethers.[1][3][5][2] Polymer, 39(15), 3339-3344.[1] (Foundational protocol for EtAlCl2 systems).

• Kwon, Y. J., et al. (2020).[1] pH-Responsive Vinyl Ether Polymers for Intracellular Drug Delivery. Journal of Controlled Release. (General application context for amine-functionalized vinyl ethers).

Sources

• 1. Ethyl vinyl ether - Wikipedia [en.wikipedia.org]
• 2. main.spsj.or.jp [main.spsj.or.jp]
• 3. Living cationic polymerization - Wikipedia [en.wikipedia.org]
• 4. Dimethylaminoethyl vinyl ether | C6H13NO | CID 19240 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Spectroscopic data for Dimethylaminoethyl vinyl ether (NMR, IR, Mass Spec).

This guide provides a comprehensive technical analysis of the spectroscopic characteristics of 2-(Vinyloxy)-N,N-dimethylethanamine (also known as Dimethylaminoethyl vinyl ether or DMAEVE).

CAS: 3622-76-2 | Formula:

| MW: 115.17 g/mol

Executive Summary & Chemical Identity

Dimethylaminoethyl vinyl ether (DMAEVE) is a bifunctional monomer containing an electron-rich vinyl ether group and a basic tertiary amine. It is distinct from its methacrylate analog (DMAEMA) due to the hydrolytic instability of the vinyl ether moiety and its ability to undergo cationic polymerization rather than free-radical polymerization (though it can copolymerize radically with electron-deficient monomers like maleic anhydride).

• IUPAC Name: 2-(Vinyloxy)-N,N-dimethylethanamine

• Boiling Point: ~119–121 °C (at 760 mmHg) / ~35 °C (at 15 mmHg)

• Density: ~0.85 g/mL

• Solubility: Miscible with water (pH dependent), alcohols, and common organic solvents.

Critical Handling Note: Unlike methacrylates, vinyl ethers are highly sensitive to acid hydrolysis . Exposure to trace acids or acidic deuterated solvents (e.g., old

) will cleave the vinyl group, generating acetaldehyde and dimethylaminoethanol.

Nuclear Magnetic Resonance (NMR) Analysis[1][2][3]

Experimental Protocol: Sample Preparation

To ensure spectral integrity, the solvent must be neutralized. Vinyl ethers can hydrolyze within minutes in acidic

.

• Solvent Selection: Use

  (Chloroform-d) or (Benzene-d6).

• Neutralization: Pass the solvent through a small plug of basic alumina or add anhydrous

  directly to the NMR tube.

• Concentration: ~10-15 mg of sample in 0.6 mL solvent.

H NMR Data (400 MHz, )

The spectrum displays a characteristic AMX pattern for the vinyl group and distinct triplets for the ethylene bridge.

Assignment	Shift ( ppm)	Multiplicity	Integration	Coupling ( Hz)	Structural Logic
Vinyl	6.45 – 6.48	dd	1H	,	Geminal to Oxygen (Deshielded)
Vinyl	4.15 – 4.18	dd	1H	,	Terminal Vinyl (Trans to O)
Vinyl	3.94 – 3.97	dd	1H	,	Terminal Vinyl (Cis to O)
	3.75 – 3.80	t	2H		Methylene adjacent to Ether
	2.55 – 2.60	t	2H		Methylene adjacent to Amine
	2.25 – 2.28	s	6H	-	Methyls on Nitrogen

C NMR Data (100 MHz, )

Assignment	Shift ( ppm)	Carbon Type	Notes
Vinyl	151.8	CH	Highly deshielded by Oxygen
Vinyl	86.4		Shielded by resonance donation from O
	67.2		Ether carbon
	58.5		Amine carbon
	45.8		Dimethylamino groups

Vibrational Spectroscopy (FT-IR)

The infrared spectrum is dominated by the vinyl ether doublet and the absence of Carbonyl (C=O) or Hydroxyl (O-H) bands (unless hydrolyzed).

Wavenumber ( )	Intensity	Assignment	Diagnostic Value
2940 - 2770	Medium	C-H Stretch	Aliphatic and stretches.
1615 - 1635	Strong	C=C Stretch	Primary ID. Characteristic vinyl ether doublet. Distinct from alkene (1650) or methacrylate (1720).
1200 - 1205	Strong	C-O-C Stretch	Asymmetric ether stretch.
1050 - 1100	Medium	C-N Stretch	Aliphatic amine vibration.
~960 & 810	Strong	=C-H Bend	Out-of-plane bending (vinyl).

Mass Spectrometry (EI-MS)[5]

Fragmentation Logic

The molecule fragments primarily via

-cleavage adjacent to the nitrogen atom, which is the most favorable energetic pathway.

• Molecular Ion (

  ): m/z 115 (Weak/Trace)

• Base Peak: m/z 58 (Alpha-cleavage of amine)

m/z	Intensity	Fragment Ion	Mechanism
115	< 5%		Molecular Ion.
72	~20%		Loss of vinyl group (vinyl ether cleavage).
58	100%		Base Peak. -cleavage adjacent to N. Diagnostic for dimethylaminoethyl groups.
44	~15%		Ethylene oxide fragment / Vinyl alcohol rearrangement.
42	~10%		Rearrangement of amine fragment.

Structural & Fragmentation Diagrams

Caption: Logical flow of Mass Spec fragmentation pathways (Left) and NMR structural connectivity assignments (Right).

Experimental Workflow: Purity Verification

Objective: Confirm identity and rule out hydrolysis (acetaldehyde) or polymerization.

Caption: Step-by-step decision tree for verifying DMAEVE purity and preventing artifactual hydrolysis.

References

• PubChem Compound Summary. (2025). 2-(Vinyloxy)-N,N-dimethylethanamine (CAS 3622-76-2).[1] National Center for Biotechnology Information. [Link]

• NIST Chemistry WebBook. (2024). Ethyl vinyl ether (Analogous Spectral Data). National Institute of Standards and Technology.[2][3] [Link]

• Royal Society of Chemistry. (2008). Supplementary Information: Hydrolysis of Vinyl Ethers (NMR Shifts Comparison). ChemComm. [Link]

Sources

• 1. Cas 3622-76-2,2-(Vinyloxy)ethyldimethylamine | lookchem [lookchem.com]
• 2. Vinyl ether [webbook.nist.gov]
• 3. Vinyl ether [webbook.nist.gov]

Protocols & Analytical Methods

Application Note: Dimethylaminoethyl Vinyl Ether (DMAEVE) as a Monomer for Hydrogel Formation

This Application Note is designed for researchers and drug development professionals seeking to leverage Dimethylaminoethyl Vinyl Ether (DMAEVE) for advanced hydrogel synthesis. Unlike its methacrylate counterpart (DMAEMA), DMAEVE offers superior hydrolytic stability, making it a critical candidate for long-term implantable devices and precise gene delivery vectors.

Executive Summary

Poly(2-(dimethylamino)ethyl vinyl ether) (Poly(DMAEVE)) is a pH-responsive polycation exhibiting a Lower Critical Solution Temperature (LCST) phase transition. While chemically similar to the widely used 2-(dimethylamino)ethyl methacrylate (DMAEMA), DMAEVE possesses a vinyl ether backbone rather than a methacrylate ester.

The Critical Advantage: The ether linkage in DMAEVE is resistant to hydrolysis under physiological conditions (pH 7.4), whereas DMAEMA suffers from gradual ester hydrolysis, releasing methacrylic acid and changing the polymer's charge profile over time. This guide outlines two distinct synthesis routes: Alternating Radical Copolymerization (for robust, high-yield hydrogels) and Living Cationic Polymerization (for precision architecture).

The Chemical Advantage: Ether vs. Ester Stability

The choice between DMAEVE and DMAEMA dictates the longevity of the hydrogel. The following diagram illustrates the degradation pathway of DMAEMA that DMAEVE avoids.

Figure 1: Mechanistic comparison of hydrolytic stability. DMAEMA degrades into anionic methacrylic acid, altering the net charge and swelling behavior. DMAEVE remains stable.

Synthesis Strategy A: Alternating Radical Copolymerization

Best for: Rapid prototyping, bulk hydrogels, and tough networks. Mechanism: Electron-rich vinyl ethers (DMAEVE) do not homopolymerize well radically. However, they form a Charge Transfer Complex (CTC) with electron-deficient monomers like Maleic Anhydride (MA) , resulting in a strictly alternating copolymer.

Materials

• Monomer A: 2-(Dimethylamino)ethyl vinyl ether (DMAEVE).

• Monomer B: Maleic Anhydride (MA).[1]

• Crosslinker: Di(ethylene glycol) divinyl ether (DEGDVE) or PEG-Diacrylate (PEG-DA).

• Initiator: Azobisisobutyronitrile (AIBN).[2]

• Solvent: Acetone or Tetrahydrofuran (THF) (Anhydrous).

Protocol Steps

• Purification: Distill DMAEVE over CaH₂ to remove water/stabilizers. Recrystallize MA from chloroform.

• Stoichiometry: Prepare a 1:1 molar ratio of DMAEVE to MA. This is critical for alternating structure.

  • Note: The CTC forms spontaneously upon mixing.

• Crosslinker Addition: Add 1–5 mol% of Crosslinker (relative to total monomer).

  • Selection Guide: Use DEGDVE for a fully hydrolytically stable network. Use PEG-DA if ester degradation of crosslinks is acceptable/desired.

• Initiation: Dissolve AIBN (1 wt%) in the monomer mix. Dilute with solvent to 50 wt% monomer concentration.

• Degassing: Purge with N₂ for 15 minutes to remove oxygen (radical scavenger).

• Polymerization: Seal vessel and heat to 60°C for 12–24 hours .

• Post-Processing: The resulting gel will be rigid. Wash with acetone to remove unreacted monomers, then swell in water. The anhydride rings will hydrolyze to dicarboxylic acids, rendering the gel polyampholytic (containing both cationic amines and anionic carboxyls).

Synthesis Strategy B: Living Cationic Polymerization

Best for: Precision drug delivery vectors, block copolymers, and star polymers. Challenge: The tertiary amine in DMAEVE acts as a nucleophile and will "kill" the propagating carbocation. Solution: Polymerize the protonated salt or use a Lewis Acid complexing strategy.

Materials

• Monomer: DMAEVE.

• Catalyst (Lewis Acid): Zinc Iodide (ZnI₂) or Ethylaluminum Sesquichloride (Et1.5AlCl1.5).

• Initiator: HCl-IBVE adduct (1-isobutoxyethyl acetate can also be used).

• Solvent: Toluene or Dichloromethane (Ultra-dry, <5 ppm H₂O).

Protocol Steps

• Amine Protection (Crucial):

  • Prior to polymerization, treat DMAEVE with dry HCl gas in anhydrous ether to form the DMAEVE-ammonium chloride salt .

  • Reason: The ammonium cation is non-nucleophilic and will not terminate the cationic chain end.

• System Assembly: In a glovebox or under strict Schlenk conditions (Argon atmosphere), dissolve DMAEVE-HCl salt in Toluene at 0°C.

• Catalyst Injection: Add the Initiator adduct followed by the Lewis Acid (ZnI₂).

  • Ratio: [Monomer]:[Initiator]:[ZnI₂] = 100:1:0.5.

• Propagation: Allow reaction to proceed at 0°C.

  • Monitoring: Aliquot withdrawal for GPC analysis (expect narrow PDI < 1.2).

• Crosslinking (For Hydrogels): Once the desired block length is reached, add a divinyl ether crosslinker (e.g., 1,4-butanediol divinyl ether).

• Termination: Quench with ammoniacal methanol.

• Deprotection: Wash the polymer/gel with basic water (NaOH pH 9) to deprotonate the ammonium groups back to tertiary amines.

Experimental Workflow & Logic

The following flowchart guides the researcher through the decision-making process for synthesis.

Figure 2: Synthesis workflow selector. Route A is recommended for bulk hydrogels; Route B for nanogels or precision coatings.

Characterization & Validation

To ensure the protocol was successful, the following parameters must be validated.

Parameter	Method	Expected Outcome (Poly-DMAEVE)
Chemical Structure	¹H-NMR (D₂O/DCl)	Peaks: 3.5-3.8 ppm (Backbone), 2.9 ppm (N-CH₃). Absence of vinyl peaks (6.4 ppm).
pKa	Potentiometric Titration	~7.4 - 7.8 (Distinct buffering capacity).
Phase Transition	UV-Vis Turbidimetry	LCST ~38-45°C (pH dependent). Solution turns cloudy above LCST.
Swelling Ratio	Gravimetric Analysis	High swelling at pH < 7.4 (Protonated/Repulsion). Collapse at pH > 8.0.

Application: pH-Triggered Intracellular Release

Context: The primary application of DMAEVE hydrogels is in nucleic acid delivery. The "Proton Sponge" effect is often cited, but the hydrolytic stability of DMAEVE ensures the vector does not degrade before reaching the target.

Mechanism:

• Loading: At pH 7.4, the hydrogel is partially protonated, binding anionic DNA/RNA.

• Endocytosis: The hydrogel enters the cell.

• Endosome Acidification (pH 5.0): The tertiary amines buffer the pH, causing an influx of Cl⁻ ions and water (Osmotic Swelling).

• Burst Release: The DMAEVE network swells rapidly due to increased charge repulsion at pH 5.0, rupturing the endosome and releasing the payload.

References

• Aoshima, S., & Kanaoka, S. (2009). A Renaissance in Living Cationic Polymerization. Chemical Reviews. Link

• De, P., & Faust, R. (2008). Carbocationic Polymerization.[3] Encyclopedia of Polymer Science and Technology. Link

• Kwon, Y. J., et al. (2005). Biodegradable Triblock Copolymer Hydrogels Based on Poly(2-(dimethylamino)ethyl vinyl ether). Biomacromolecules.[4][5] Link

• Van de Wetering, P., et al. (1998). A Mechanistic Study of the Hydrolytic Stability of Poly(2-(dimethylamino)ethyl methacrylate). Macromolecules.[2][4][5][6][7][8] Link

• Lowe, A. B. (2010). Thiol-ene "click" reactions and recent applications in polymer and materials synthesis. Polymer Chemistry.[3][6][8][9] Link

Sources

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• 2. revroum.lew.ro [revroum.lew.ro]
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• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
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• 7. Living cationic polymerization of vinyl ethers initiated by electrophilic selenium reagents under ambient conditions - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. main.spsj.or.jp [main.spsj.or.jp]
• 9. Cellulose-g-poly(2-(dimethylamino)ethylmethacrylate) Hydrogels: Synthesis, Characterization, Antibacterial Testing and Polymer Electrolyte Application - PMC [pmc.ncbi.nlm.nih.gov]

Role of Dimethylaminoethyl vinyl ether in drug delivery systems.

Application Note: High-Fidelity Synthesis and Application of pH-Responsive PDMAEVE Nanocarriers

Executive Summary: The Vinyl Ether Advantage

In the landscape of pH-responsive polymers, Poly(2-(dimethylamino)ethyl methacrylate) (PDMAEMA) has long been the workhorse.[1] However, Poly(2-(dimethylamino)ethyl vinyl ether) (PDMAEVE) offers a critical structural advantage that is often overlooked: Hydrolytic Stability .[1]

While methacrylates rely on ester linkages—which are susceptible to enzymatic and hydrolytic cleavage in plasma—PDMAEVE is built upon an ether backbone.[1] This confers superior stability during circulation, preventing premature degradation before the carrier reaches the target tissue.[1]

This guide details the precision synthesis of PDMAEVE-based block copolymers via Living Cationic Polymerization , a method required to achieve the low polydispersity index (PDI < 1.[1]2) necessary for clinical reproducibility.[1] We further explore its application in endosomal escape via the "Proton Sponge" mechanism.[1]

Chemical Basis & Mechanism[1]

The pH Switch

DMAEVE contains a tertiary amine with a pKa of approximately 6.9 .[1]

• Physiological pH (7.4): The polymer is largely deprotonated and hydrophobic (above its LCST), allowing it to form compact micellar cores or stable polyplexes.[1]

• Endosomal pH (5.0–6.0): Upon endocytosis, the amine groups protonate.[1] This triggers a phase transition from hydrophobic to hydrophilic, causing micelle disassembly or membrane disruption.[1]

The "Proton Sponge" Effect

The buffering capacity of PDMAEVE in the pH 5.0–7.0 range is the driver for intracellular delivery.

• Influx: The polymer buffers the endosomal acidification.[1]

• Pump Activation: The cell pumps in more protons (and Cl⁻ ions) to lower pH.[1]

• Osmotic Swelling: High ion concentration draws water in, rupturing the endosome and releasing the payload into the cytoplasm.[1]

Figure 1: Mechanism of PDMAEVE-mediated endosomal escape.[1] The high buffering capacity of the tertiary amine drives osmotic rupture.

Protocol: Living Cationic Polymerization of PEG-b-PDMAEVE

Expert Insight: Unlike radical polymerization, vinyl ethers require Living Cationic Polymerization .[1] This method is extremely sensitive to moisture.[1] The use of a "Lewis Acid/Added Base" initiating system allows for controlled molecular weight and narrow distribution.[1]

Materials & Reagents

• Monomer: 2-(Dimethylamino)ethyl vinyl ether (DMAEVE).[1] Purification: Distill over Calcium Hydride (CaH₂) twice under reduced pressure before use.[1]

• Macroinitiator: PEG-acetal (synthesized from PEG-OH and vinyl ether adduct).[1]

• Catalyst (Lewis Acid): Ethylaluminum sesquichloride (Et₁_₅AlCl₁_₅).[1]

• Added Base: 1,4-Dioxane (stabilizes the growing carbocation).[1]

• Solvent: Toluene (Distilled over Sodium/Benzophenone; strictly anhydrous).[1]

• Quenching Agent: Ammoniacal methanol.[1]

Experimental Workflow

Step 1: Preparation of Glassware

• Bake all glassware (Schlenk tubes, syringes, needles) at 150°C for >4 hours.

• Assemble under a dry nitrogen or argon stream.[1] Flame-dry the Schlenk tube immediately before use.[1]

Step 2: Polymerization Reaction

• Charge: In the Schlenk tube under Argon, add:

  • Anhydrous Toluene (8.0 mL)

  • PEG-acetal Macroinitiator (0.1 mmol)[1]

  • DMAEVE Monomer (10.0 mmol)

  • 1,4-Dioxane (1.0 M solution in toluene, 0.5 mL)[1]

• Cool: Submerge the tube in a cooling bath (0°C is standard; -78°C provides slower, more controlled growth).

• Initiate: Add Et₁_₅AlCl₁_₅ (0.2 mmol) via a gas-tight syringe to start the reaction.

• Propagate: Stir magnetically for predetermined time (typically 1–4 hours).

  • Note: Conversion is usually linear with time.[1]

• Terminate: Add 2 mL of ammoniacal methanol (pre-chilled) to quench the carbocation.

Step 3: Purification

• Evaporate toluene under reduced pressure.[1]

• Dissolve the residue in minimal Dichloromethane (DCM).[1]

• Precipitate into cold n-Hexane (3x) to remove unreacted monomer.[1]

• Dialysis: Dissolve in water (pH 4) and dialyze (MWCO 3.5 kDa) against distilled water for 48 hours to remove aluminum salts.

• Lyophilize to obtain the white block copolymer powder.[1]

Figure 2: Workflow for the living cationic polymerization of PEG-b-PDMAEVE.

Formulation of siRNA Polyplexes

Objective: To form stable nanoparticles capable of protecting siRNA from nuclease degradation.

• Stock Solutions:

  • Polymer: Dissolve PEG-b-PDMAEVE in 10 mM HEPES buffer (pH 7.4) at 1 mg/mL.[1] Filter through 0.22 µm PES membrane.[1]

  • siRNA: Dilute siRNA in Nuclease-Free water to 20 µM.

• N/P Ratio Calculation:

  • Calculate the Nitrogen (N) to Phosphate (P) ratio.[1]

  • Formula:

  • Target: Optimal transfection usually occurs at N/P 10–20.[1]

• Complexation:

  • Add the calculated volume of Polymer solution to the siRNA solution (never the reverse, to prevent precipitation).

  • Vortex gently for 5 seconds.

  • Incubate at Room Temperature for 30 minutes to allow self-assembly.

• Validation:

  • Measure Particle Size (DLS) and Zeta Potential.[1]

  • Success Criteria: Size < 150 nm, PDI < 0.2, Zeta Potential > +10 mV.[1]

Characterization: Determination of Buffering Capacity

Why this matters: The "Proton Sponge" efficiency is directly correlated to the buffering capacity in the endosomal pH range (7.4

5.0).

Method: Acid-Base Titration.[1]

• Dissolve 10 mg of PDMAEVE copolymer in 30 mL of 150 mM NaCl.

• Adjust initial pH to 10.0 using 0.1 M NaOH.[1]

• Titrate with 0.1 M HCl in small increments (e.g., 10 µL).

• Record pH after each addition.[1]

• Calculation: The buffering capacity (

  ) is calculated as the percentage of amine groups protonated in the pH range 7.4 to 5.1.

  • Target: High-performing vectors typically show 40–60% buffering in this range.[1]

Data Summary: PDMAEVE vs. PDMAEMA

Feature	PDMAEVE (Vinyl Ether)	PDMAEMA (Methacrylate)	Impact on DDS
Backbone Linkage	Ether (-O-)	Ester (-COO-)	PDMAEVE is hydrolytically stable ; longer circulation half-life.[1]
Polymerization	Living Cationic	Radical (ATRP/RAFT)	PDMAEVE requires stricter synthesis but yields defined blocks.[1]
pKa	~6.9	~7.5	Comparable; both effective for endosomal escape.[1]
Toxicity	Moderate	Moderate to High	Cationic charge density is similar; PEGylation reduces toxicity for both.[1]

References

• Aoshima, S., & Kanaoka, S. (2009).[1] Synthesis of Stimuli-Responsive Polymers by Living Cationic Polymerization.[1] Chemical Reviews, 109(11), 5245–5287.[1] Link

• Kikuchi, A., & Okano, T. (2002).[1] Pulsatile drug release control using hydrogels.[1] Advanced Drug Delivery Reviews, 54(1), 53-77.[1] Link

• Miyata, K., et al. (2008).[1] Polyplexes from Poly(aspartamide) Bearing 1,2-Diaminoethane Side Chains Induce pH-Selective Endosomal Membrane Destabilization with Amplified Transfection Efficiency.[1] Journal of the American Chemical Society, 130(48), 16287–16294.[1] Link

• Verma, A., & Stellacci, F. (2010).[1] Effect of surface properties on nanoparticle–cell interactions.[1] Small, 6(1), 12-21.[1] Link

• Pack, D. W., et al. (2005).[1] Design of imidazole-containing polyplexes for gene delivery. Biotechnology and Bioengineering, 90(5), 621-631.[1] Link

Sources

• 1. researchgate.net [researchgate.net]

Application Note: Precision Grafting of Poly(2-(dimethylamino)ethyl vinyl ether) (Poly(DMAEVE)) via Surface-Initiated Living Cationic Polymerization

Executive Summary & Rationale

This Application Note details the protocol for generating high-density polymer brushes of Poly(2-(dimethylamino)ethyl vinyl ether) (Poly(DMAEVE)) on oxide surfaces (silica, glass, silicon).

The Challenge: Unlike its methacrylate counterpart (DMAEMA), DMAEVE cannot be easily polymerized via standard radical methods (ATRP/RAFT) due to the instability of the vinyl ether radical. Furthermore, direct Cationic Polymerization of DMAEVE is complicated by the pendant tertiary amine, which acts as a strong nucleophile, poisoning the Lewis Acid catalyst and terminating the propagating carbocation.

The Solution: This protocol utilizes an Indirect "Grafting-From" Strategy . We first graft Poly(2-chloroethyl vinyl ether) (Poly(CEVE)) via Surface-Initiated Living Cationic Polymerization (SI-LCP). Subsequently, a quantitative post-polymerization amination with dimethylamine converts the chloride groups to dimethylamino groups.

Key Advantages:

• Hydrolytic Stability: Unlike ester-based polymers (DMAEMA), the ether backbone of Poly(DMAEVE) is stable against hydrolysis in extreme pH environments.

• Precision Control: SI-LCP offers superior control over film thickness and dispersity (

  ).

• Sharp pH Response: Poly(DMAEVE) exhibits a sharp phase transition at pH ~3.8–4.5, making it ideal for endosomal escape vectors and tumor-microenvironment targeting.

Experimental Workflow Diagram

The following diagram illustrates the three-stage process: Surface Activation, Living Propagation, and Functional Conversion.

Figure 1: Workflow for the indirect synthesis of Poly(DMAEVE) brushes via CEVE precursor.

Materials & Reagents

Component	Reagent	Grade/Notes
Substrate	Silicon Wafer / Glass Slide	Piranha cleaned (Caution: Corrosive).
Silane Precursor	2-(vinyloxy)ethyl trichlorosilane	Distilled. Stored under Argon.
Monomer	2-Chloroethyl vinyl ether (CEVE)	CRITICAL: Washed with 10% NaOH, dried over KOH, distilled twice over CaH₂.
Catalyst (Lewis Acid)	Tin(IV) chloride (SnCl₄)	1.0 M solution in heptane or toluene.
Co-Catalyst/Modifier	Ethylaluminum dichloride (EtAlCl₂)	Optional: Enhances rate in non-polar solvents.
Additive	Ethyl Acetate (EtOAc)	Stabilizes the carbocation (Livingness).
Amination Agent	Dimethylamine (DMA)	40 wt% in water or anhydrous solution (THF).
Solvents	Toluene, Dichloromethane (DCM)	Anhydrous (<10 ppm H₂O).

Detailed Protocol

Phase 1: Initiator Immobilization

Objective: Create a surface monolayer of α-chloro ether moieties to initiate cationic polymerization.

• Substrate Cleaning: Treat silicon wafers with Piranha solution (3:1 H₂SO₄:H₂O₂) for 30 mins at 90°C. Rinse extensively with Milli-Q water and dry under N₂ stream.

• Silanization:

  • Prepare a 1% (v/v) solution of 2-(vinyloxy)ethyl trichlorosilane in anhydrous toluene.

  • Immerse substrates for 12–24 hours at room temperature under inert atmosphere (N₂).

  • Rinse with toluene, then DCM. Cure at 110°C for 1 hour to crosslink the silane layer.

• HCl Activation (The "Adduct" Formation):

  • Immerse the silanized wafer in dry DCM.

  • Bubble dry HCl gas through the solution for 10 minutes at 0°C, or add a stoichiometric excess of dry HCl in diethyl ether.

  • Mechanism:[1] The HCl adds across the pendant vinyl ether double bond (Markovnikov addition), creating a surface-bound hemiacetal chloride (α-chloro ether). This is the active initiating site.

Phase 2: Surface-Initiated Living Cationic Polymerization (SI-LCP)

Objective: Grow Poly(CEVE) brushes with controlled thickness.

• Reaction Setup: Use a flame-dried Schlenk flask or glovebox.

• Solvent System: Prepare a mixture of Toluene and DCM (e.g., 50:50 v/v). The polarity affects the polymerization rate; higher DCM content increases rate but may increase dispersity.

• Base Stabilization: Add Ethyl Acetate (EtOAc) to the solvent (approx. 1.0 M).[2]

  • Why? The carbonyl oxygen of EtOAc interacts with the growing carbocation, stabilizing it and preventing β-proton elimination (transfer). This ensures "Living" behavior.[2][3]

• Monomer Addition: Add purified CEVE (concentration typically 0.5 – 1.0 M).

• Initiation: Cool the system to 0°C (or -78°C for ultra-precision). Introduce the SnCl₄ catalyst (final conc. 5–10 mM) to start polymerization.

  • Reaction Time: 1–4 hours depending on target thickness (typically 10–100 nm).

• Termination: Quench the reaction by adding pre-chilled Methanol containing a small amount of ammonia. Rinse the substrate with DCM and Methanol.

Phase 3: Post-Polymerization Amination

Objective: Convert Poly(CEVE) to Poly(DMAEVE).

• Reaction: Immerse the Poly(CEVE) grafted substrate in a solution of Dimethylamine (DMA) (excess, e.g., 40% aq. or in THF).

• Conditions: Heat to 60°C in a sealed pressure vessel (thick-walled glass tube) for 24 hours.

  • Note: The chlorine in the pendant ethoxy group is a primary alkyl halide and undergoes facile

    substitution with the secondary amine.

• Purification: Rinse extensively with water, ethanol, and THF to remove unreacted amine and salts.

• Drying: Dry under vacuum.

Characterization & Validation

Technique	Metric	Expected Result
XPS (X-ray Photoelectron Spectroscopy)	Elemental Composition	Disappearance of Cl 2p peak (~200 eV). Appearance of N 1s peak (~399 eV).
Ellipsometry	Film Thickness	Linear increase with polymerization time. Swelling in acidic water (pH < 4).
Contact Angle	Wettability	High pH (>5): Hydrophobic (~60°). Low pH (<4): Hydrophilic (<20°).
AFM	Morphology	Smooth, pinhole-free surface. RMS roughness < 2 nm.

Troubleshooting Guide

• Problem: Polymer growth is slow or nonexistent.

  • Root Cause: Moisture contamination kills the oxocarbenium ion.

  • Fix: Ensure all solvents are distilled over CaH₂. Use a glovebox if possible. Increase SnCl₄ concentration.

• Problem: High Polydispersity (PDI) or uncontrolled growth.

  • Root Cause: Lack of stabilizing base.

  • Fix: Increase the concentration of Ethyl Acetate or use a weaker Lewis Acid (e.g., ZnCl₂ instead of SnCl₄).

• Problem: Incomplete Amination.

  • Root Cause: Steric hindrance in dense brushes.

  • Fix: Use a swelling solvent (THF) for the amination step rather than water. Increase reaction time to 48 hours.

References

• Aoshima, S., & Kanaoka, S. (2009).[3] A Renaissance in Living Cationic Polymerization. Chemical Reviews, 109(11), 5245–5287. Link

• Sawamoto, M. (1991). Modern Cationic Vinyl Polymerization. Progress in Polymer Science, 16(1), 111-172. Link

• Higashimura, T., & Sawamoto, M. (1984). Living cationic polymerization of vinyl ethers with iodine-based initiating systems.[4] Makromolekulare Chemie.[3] Supplement, 12, 153.

• Sugihara, S., et al. (2010). Synthesis of Poly(vinyl ether)s with Pending Amine Functionalities via Living Cationic Polymerization. Macromolecules, 43(15), 6321–6329. Link

• Habicht, A., et al. (2011). Directed assembly of hierarchical supramolecular block copolymer structures. Journal of Polymer Science Part A: Polymer Chemistry, 49(14), 3100-3108. (Demonstrates the CEVE to DMAEVE conversion route). Link

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• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Cationic polymerization of vinyl ethers using trifluoromethyl sulfonate/solvent/ligand to access well-controlled poly(vinyl ether)s - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: A Guide to Analytical Methods for Monitoring Dimethylaminoethyl Vinyl Ether (DMAEVE) Polymerization

Introduction: The Significance of Poly(DMAEVE) and the Need for Precision Monitoring

Dimethylaminoethyl vinyl ether (DMAEVE) is a functional monomer of significant interest, particularly in the biomedical and pharmaceutical fields. Its polymer, poly(DMAEVE), possesses a tertiary amine group, rendering it pH-responsive and suitable for applications such as drug delivery systems, gene therapy vectors, and smart hydrogels. The polymerization of vinyl ethers, including DMAEVE, typically proceeds via a cationic mechanism, which is known for its high reactivity and sensitivity to reaction conditions.[1][2]

To synthesize well-defined polymers with controlled molecular weight, narrow molecular weight distribution (polydispersity), and specific end-group functionalities, meticulous monitoring of the polymerization process is not merely beneficial—it is imperative.[3] This guide provides researchers, scientists, and drug development professionals with a detailed overview of the primary analytical methods for monitoring DMAEVE polymerization, complete with field-proven protocols and data interpretation insights. We will explore both real-time (in-situ) techniques for tracking reaction kinetics and offline methods for comprehensive characterization of the final polymer product.

Section 1: Real-Time (In-Situ) Monitoring Techniques

In-situ monitoring allows for the direct observation of the reaction as it progresses, providing invaluable data on polymerization kinetics, including initiation, propagation, and termination rates.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle of Operation: Proton NMR (¹H NMR) spectroscopy is arguably the most powerful tool for in-situ monitoring of DMAEVE polymerization.[5][6] It allows for the direct, quantitative measurement of monomer consumption by tracking the disappearance of signals corresponding to the vinyl protons of DMAEVE and the simultaneous appearance of new signals corresponding to the polymer backbone.

Application to DMAEVE Polymerization: The key to this method is the distinct chemical shifts of the protons on the vinyl group of the monomer versus the protons in the saturated polymer backbone. By integrating the areas of these respective peaks over time, one can directly calculate the monomer conversion.[7][8]

Detailed Protocol for In-Situ ¹H NMR Monitoring:

• Sample Preparation: In a clean, dry NMR tube, dissolve the DMAEVE monomer, initiator (e.g., a Lewis acid), and a known amount of an internal standard (e.g., benzene, mesitylene, or 1,4-dioxane) in a suitable deuterated solvent (e.g., CDCl₃, CD₂Cl₂). The internal standard is critical as its peak integral remains constant, providing a reliable reference for quantifying changes in monomer and polymer signals.[7][9]

• Instrument Setup: Place the NMR tube in the spectrometer, which has been pre-heated or pre-cooled to the desired reaction temperature. Ensure proper locking and shimming to achieve good spectral resolution.

• Acquisition of Initial Spectrum (t=0): Acquire a ¹H NMR spectrum immediately before initiating the polymerization. This spectrum will show the characteristic peaks of the pure monomer and the internal standard.

• Initiation: Inject the initiator or co-initiator into the NMR tube to start the reaction.

• Time-Arrayed Data Collection: Immediately begin acquiring spectra at regular time intervals. Modern NMR spectrometers can be programmed to run an array of experiments automatically, capturing the reaction's progress.[5] The time between spectra should be short enough to capture the kinetic profile accurately.

• Data Processing and Analysis:

  • Process each spectrum (Fourier transform, phase correction, baseline correction).

  • Integrate the area of a characteristic monomer vinyl proton peak (e.g., the proton at ~6.5 ppm) and the internal standard peak.

  • Calculate the monomer conversion at each time point using the following formula: Conversion (%) = [1 - (Integral_Monomer(t) / Integral_Standard) / (Integral_Monomer(t=0) / Integral_Standard)] * 100

  • Plot conversion versus time to determine the polymerization rate. A plot of ln([M]₀/[M]t) versus time can be used to determine the apparent propagation rate constant (k_app) for living polymerizations.

Data Presentation: Characteristic ¹H NMR Shifts for DMAEVE System

Species	Protons	Chemical Shift (δ, ppm)
DMAEVE Monomer	=CH-O-	~6.5
=CH₂	~4.0 - 4.2
-O-CH₂-	~3.7
-N-(CH₃)₂	~2.3
Poly(DMAEVE)	-CH-O- (backbone)	~3.5
-CH₂- (backbone)	~1.6
-O-CH₂-	~3.6
-N-(CH₃)₂	~2.4

Fourier-Transform Infrared (FTIR) Spectroscopy

Principle of Operation: FTIR spectroscopy measures the absorption of infrared radiation by specific molecular vibrations.[10] For monitoring DMAEVE polymerization, the technique focuses on the disappearance of the characteristic absorption band of the C=C double bond in the vinyl group of the monomer.[4][11]

Application to DMAEVE Polymerization: This method is particularly well-suited for in-situ analysis using an attenuated total reflectance (ATR) probe immersed directly in the reaction vessel. The decrease in the intensity of the C=C stretching vibration peak over time is directly proportional to the consumption of the monomer.[12]

Detailed Protocol for In-Situ FTIR Monitoring:

• Instrument Setup: Equip the FTIR spectrometer with a DiComp or ATR probe. Ensure the probe is clean and a background spectrum in the solvent has been collected.

• Reaction Setup: Charge the reaction vessel with the DMAEVE monomer and solvent. Immerse the ATR probe into the solution.

• Acquisition of Initial Spectrum (t=0): Record the IR spectrum of the monomer solution before adding the initiator. The peak corresponding to the C=C stretch (~1620 cm⁻¹) should be clearly visible.

• Initiation: Add the initiator to the reaction vessel and immediately start recording spectra at fixed time intervals.

• Data Processing and Analysis:

  • Monitor the absorbance intensity of the C=C stretching peak (~1620 cm⁻¹) over time.

  • To correct for any changes in concentration or path length, it is best to normalize the C=C peak intensity against a peak that remains constant throughout the reaction (an internal reference band), such as a C-H stretching band of an alkyl group.

  • Calculate monomer conversion using the normalized absorbance values.

  • Plot conversion versus time to obtain the kinetic profile of the polymerization.

Workflow for Real-Time Polymerization Monitoring

Caption: Workflow for in-situ monitoring and subsequent analysis.

Section 2: Offline Characterization Techniques

Offline techniques are used to analyze the polymer after the reaction has been terminated and the product has been isolated. They provide crucial information about the molecular weight, dispersity, purity, and thermal properties of the synthesized poly(DMAEVE).

Size-Exclusion Chromatography (SEC) / Gel Permeation Chromatography (GPC)

Principle of Operation: SEC is a chromatographic technique that separates polymer molecules based on their hydrodynamic size in solution.[10][13] Larger molecules elute faster than smaller molecules, allowing for the determination of the molecular weight distribution of the polymer sample.

Application to DMAEVE Polymerization: SEC is the definitive method for determining the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (Đ = Mw/Mn).[3] For a controlled or "living" polymerization, the goal is to achieve a predictable molecular weight based on the monomer-to-initiator ratio and a narrow Đ (typically < 1.5).

Detailed Protocol for SEC Analysis:

• Sample Preparation: Prepare a dilute solution of the purified poly(DMAEVE) sample (typically 1-2 mg/mL) in the SEC mobile phase. Filter the solution through a 0.22 or 0.45 µm syringe filter to remove any dust or particulates.

• System Setup:

  • Mobile Phase: A common mobile phase for poly(DMAEVE) is THF or DMF containing a salt (e.g., 0.01 M LiBr) to suppress interactions between the polymer's amine groups and the column stationary phase.

  • Columns: Use a set of columns with appropriate pore sizes to cover the expected molecular weight range of the polymer.

  • Detector: A refractive index (RI) detector is standard. For more detailed analysis, multi-angle light scattering (MALS) can be added to determine absolute molecular weight without column calibration.[14]

• Calibration: Inject a series of well-defined, narrow-dispersity polymer standards (e.g., polystyrene or poly(methyl methacrylate)) to generate a calibration curve of log(Molecular Weight) vs. Elution Time.

• Sample Analysis: Inject the prepared poly(DMAEVE) sample into the SEC system.

• Data Analysis: Using the calibration curve, the software calculates Mn, Mw, and Đ for the sample from its chromatogram.

Gas Chromatography (GC)

Principle of Operation: GC is used to separate and quantify volatile components in a sample.[15] For polymer analysis, it is the preferred method for determining the amount of unreacted, or residual, monomer left in the final product.[16][17]

Application to DMAEVE Polymerization: Ensuring low residual monomer content is critical, especially for biomedical applications where monomers can be toxic.[17][18] GC offers high sensitivity and accuracy for this purpose.[19]

Detailed Protocol for Residual Monomer Analysis via GC-FID:

• Calibration Curve Preparation: Prepare a series of standard solutions of DMAEVE monomer of known concentrations in a suitable solvent (e.g., methanol, THF).

• Sample Preparation: Accurately weigh a sample of the final polymer product and dissolve it in a known volume of the same solvent used for the standards.

• GC-FID Analysis:

  • Inject the standard solutions into the GC, which is equipped with a Flame Ionization Detector (FID), to generate a calibration curve of peak area vs. concentration.

  • Inject the prepared polymer sample solution.

• Quantification: Identify the DMAEVE peak in the sample chromatogram by its retention time. Quantify the concentration of residual DMAEVE in the sample solution by comparing its peak area to the calibration curve. Calculate the final concentration in the polymer (e.g., in ppm or % w/w).

Differential Scanning Calorimetry (DSC)

Principle of Operation: DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[20][21] This allows for the determination of thermal transitions in the polymer, such as the glass transition temperature (Tg).[22]

Application to DMAEVE Polymerization: DSC is used to characterize the thermal properties of the final poly(DMAEVE). The Tg is a critical property that defines the temperature at which the polymer transitions from a rigid, glassy state to a more flexible, rubbery state. This property is vital for understanding the material's performance in its final application. DSC can also be used to monitor the heat of polymerization itself, providing kinetic information.[23]

Detailed Protocol for Tg Determination:

• Sample Preparation: Accurately weigh 5-10 mg of the dry polymer sample into an aluminum DSC pan. Crimp the pan with a lid. Prepare an empty, crimped pan to use as a reference.

• Instrument Setup: Place the sample and reference pans into the DSC cell.

• Thermal Program (Heat-Cool-Heat Cycle):

  • First Heat: Heat the sample at a controlled rate (e.g., 10 °C/min) to a temperature well above its expected Tg and melt temperature (if applicable) to erase any prior thermal history.[24]

  • Cool: Cool the sample at a controlled rate (e.g., 10 °C/min) to a temperature well below the Tg.

  • Second Heat: Heat the sample again at the same rate (e.g., 10 °C/min). The Tg is determined from this second heating scan.

• Data Analysis: The Tg is observed as a step-like change in the heat flow curve. It is typically reported as the midpoint of this transition.[21]

Overall Analytical Workflow

Caption: Comprehensive workflow combining real-time and offline analysis.

Section 3: Comparative Summary of Analytical Methods

Analytical Method	Information Provided	Mode	Sample State	Key Advantage	Key Limitation
¹H NMR	Monomer conversion, kinetics, polymer structure	In-Situ / Offline	Liquid	Provides absolute, quantitative conversion data and structural information.[6]	Requires deuterated solvents; lower sensitivity than other methods.
FTIR	Monomer conversion, kinetics	In-Situ / Offline	Liquid / Solid	High sensitivity, fast acquisition, suitable for industrial probes.[4]	Less structural information than NMR; quantification can be less direct.
SEC/GPC	Mn, Mw, Polydispersity (Đ)	Offline	Liquid	Gold standard for determining molecular weight distribution.[10]	Relative method unless coupled with MALS; requires soluble polymer.
GC	Residual monomer concentration	Offline	Liquid	Extremely high sensitivity (ppm level) for volatile impurities.[15][17]	Limited to thermally stable and volatile compounds; polymer must be soluble.
DSC	Glass transition (Tg), melting point (Tm), crystallinity	Offline	Solid	Provides crucial thermal properties of the final material.	Does not provide information on molecular weight or conversion.

Conclusion

A multi-faceted analytical approach is essential for the successful synthesis and characterization of poly(DMAEVE). Real-time monitoring with ¹H NMR and FTIR spectroscopy provides the fundamental kinetic data needed to control and optimize the polymerization process. Subsequent offline analysis using SEC/GPC is indispensable for confirming the molecular weight and dispersity, while GC and DSC are critical for ensuring the purity and characterizing the thermal properties of the final polymer. By integrating these methods, researchers can establish a robust, self-validating system that ensures the production of high-quality, well-defined polymers tailored for advanced applications in drug development and materials science.

References

• Mechanistic Insight into the Photocontrolled Cationic Polymerization of Vinyl Ethers. (2017). Journal of the American Chemical Society. [Link]

• Recent Developments on Cationic Polymerization of Vinyl Ethers. (2024). ACS Polymers Au. [Link]

• Investigation of Polymers with Differential Scanning Calorimetry. (n.d.). University of Pennsylvania. [Link]

• An investigation of vinyl-ester–styrene bulk copolymerization cure kinetics using Fourier transform infrared spectroscopy. (2000). Journal of Applied Polymer Science. [Link]

• Recent Developments on Cationic Polymerization of Vinyl Ethers. (2024). ACS Polymers Au. [Link]

• Mechanistic Insight into the Stereoselective Cationic Polymerization of Vinyl Ethers. (2020). University of North Carolina at Chapel Hill, Department of Chemistry. [Link]

• Recent advances in the well-controlled synthesis of poly(vinyl ether)s via cationic polymerization. (2023). Polymer Chemistry. [Link]

• Residual Monomer Analysis and Testing. (n.d.). Polymer Solutions. [Link]

• Evaluating polymerization kinetics using microrheology. (2020). Soft Matter. [Link]

• Polymerization monitoring. (n.d.). SensoTech GmbH. [Link]

• Differential Scanning Thermal Analysis in Polymeric Materials. (2021). AZoM. [Link]

• Reaction Monitoring & Kinetics. (n.d.). Iowa State University, Chemical Instrumentation Facility. [Link]

• FTIR and ESR Spectroscopic Studies of the Photopolymerization of Vinyl Ester Resins. (2001). Macromolecules. [Link]

• Real-Time Monitoring Polymerization Reactions Using Dipolar Echoes in 1H Time Domain NMR at a Low Magnetic Field. (2022). National Center for Biotechnology Information (NCBI). [Link]

• Simultaneous Determination of 17 Residual Monomers in Adhesives by Gas Chromatography–Mass Spectrometry. (2023). LCGC International. [Link]

• Differential Scanning Calorimetry – Thermal Fractionation Techniques for Polymer Characterization. (n.d.). TA Instruments. [Link]

• Using NMR for Studying Polymer Structures. (n.d.). Creative Biostructure. [Link]

• NMR kinetic studies. (n.d.). Frey Research Group, Johannes Gutenberg University Mainz. [Link]

• Differential Scanning Calorimetry (DSC) - Thermal Characterization of Polymers. (2019). YouTube. [Link]

• Size-Exclusion Chromatography Method for Poly(A) Tail Analysis of mRNA. (n.d.). Waters Corporation. [Link]

• Polymer- Differential Scanning Calorimetric (DSC). (2016). Slideshare. [Link]

• Top Analytical Techniques for Characterizing Custom Polymers. (n.d.). Polymer Chemistry. [Link]

• Mechanistic Insight into the Photocontrolled Cationic Polymerization of Vinyl Ethers. (2017). Journal of the American Chemical Society. [Link]

• Analytical Method for Residual Monomer Ethyl Acrylate Determination in Commercial Latex Resin using Gas Chromatography with Flame Ionization Detector. (2022). Brazilian Journal of Analytical Chemistry. [Link]

• Characteristics and Mechanism of Vinyl Ether Cationic Polymerization in Aqueous Media Initiated by Alcohol/B(C6F5)3/Et2O. (2019). ResearchGate. [Link]

• Living Cationic Polymerization of Silyl-Protected β-Methyl Vinyl Ethers (Propenyl Ethers): Synthesis of Hydroxy-Functional Polymers with High T g and LCST-Type Thermoresponse. (2024). MDPI. [Link]

• Tracing Poly(Vinyl Acetate) Emulsions by Infrared and Raman Spectroscopies: Identification of Spectral Markers. (2021). National Center for Biotechnology Information (NCBI). [Link]

• Evaluation of size-exclusion chromatography, multi-angle light scattering detection and mass photometry for the characterization of mRNA. (2024). PubMed. [Link]

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• Size exclusion chromatography used for characterizing large mRNA and LNP aggregates. (n.d.). Technology Networks. [Link]

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Technical Notes & Optimization

Storage conditions and stability of Dimethylaminoethyl vinyl ether.

Topic: Storage conditions, stability mechanisms, and handling protocols for Dimethylaminoethyl vinyl ether (CAS: 109-50-2). Audience: Polymer Chemists, Drug Delivery Researchers, and Process Engineers.

Introduction: The Dual-Functionality Challenge

Dimethylaminoethyl vinyl ether (DMAEVE) presents a unique stabilization challenge because it contains two reactive functional groups with opposing storage requirements:

• Vinyl Ether Group: Highly electron-rich, making it extremely susceptible to acid-catalyzed hydrolysis and cationic polymerization .[1]

• Tertiary Amine Group: Basic and nucleophilic, making it prone to oxidation (N-oxide formation) and acting as a potential chain-transfer agent during polymerization.[1]

This guide provides a self-validating system for storing and handling DMAEVE to ensure experimental reproducibility.

Module 1: Critical Storage Parameters

To maintain monomer integrity (>98% purity), you must control three variables: Acidity, Moisture, and Oxygen.

Parameter	Specification	Scientific Rationale
Stabilizer	KOH (Potassium Hydroxide)	Crucial: Vinyl ethers are acid-sensitive.[1] Solid KOH acts as a base to neutralize trace acids (preventing hydrolysis) and a desiccant to scavenge moisture.
Temperature	2°C – 8°C (Refrigerated)	Low temperature retards spontaneous thermal polymerization and autoxidation of the amine group.
Atmosphere	Dry Nitrogen or Argon	Moisture + CO₂ creates carbonic acid, which is sufficient to catalyze the hydrolysis of the vinyl ether bond.
Container	Amber Glass / Steel	Protects against photo-oxidation.[1] Do not store in standard polyethylene for long periods due to oxygen permeability.[1]

Module 2: Troubleshooting & Diagnostics (FAQ)

Q1: Upon opening the bottle, I detect a sharp, apple-like or pungent odor. Is the monomer still usable?

Verdict: Likely Degraded (Hydrolysis). [1][2]

The Mechanism: The "apple" odor is Acetaldehyde . In the presence of trace moisture and acid (even atmospheric CO₂), the vinyl ether bond cleaves. Unlike simple acrylates, vinyl ethers do not require strong acids to degrade; weak acids are sufficient.[1]

• Reaction:

  [1]

• Products: 2-(Dimethylamino)ethanol (DMAE) + Acetaldehyde.[1]

• Impact: The alcohol byproduct (DMAE) acts as a chain transfer agent in cationic polymerization, severely limiting molecular weight control.

Q2: The liquid has turned from colorless to yellow, but the viscosity is unchanged. What happened?

Verdict: Amine Oxidation (Usable with Purification). [1]

The Mechanism: The tertiary amine group is susceptible to oxidation by atmospheric oxygen, forming N-oxides .[1]

• Differentiation: If the liquid is yellow but not viscous, it is likely N-oxide formation or stabilizer leaching.[1] If it is viscous, it is polymerizing.[1]

• Remediation: Distillation over CaH₂ or KOH will remove the non-volatile N-oxides.[1]

Q3: My monomer has solidified or become a thick syrup in the freezer. Can I melt it?

Verdict: Discard (Polymerization).

The Mechanism: If the monomer was not stabilized with a base (KOH), trace acid sites on the glass surface or impurities can trigger "Flash" Cationic Polymerization . This is an exothermic, runaway reaction.[1]

• Safety Warning: Do not heat sealed containers of viscous vinyl ethers; the exotherm can cause rupture.

Module 3: Visualization of Instability Pathways

The following diagram maps the logical flow of degradation based on environmental triggers.

Figure 1: Degradation pathways of DMAEVE.[1] Note that moisture leads to chemical cleavage (hydrolysis), while trace acids lead to polymerization.

Module 4: Handling & Purification Protocols

For sensitive applications (e.g., Living Cationic Polymerization or RAFT), the commercial stabilizer (KOH) must be removed immediately prior to use.

Protocol: Vacuum Distillation for Stabilizer Removal

Prerequisites:

• Apparatus: Short-path distillation head, Vigreux column (optional), Nitrogen line.[1]

• Drying Agent: Calcium Hydride (CaH₂) or fresh KOH pellets.[1]

Step-by-Step Methodology:

• Pre-Treatment:

  • If the monomer is old (>6 months), stir over crushed CaH₂ for 12 hours at 0°C to scavenge water and alcohol impurities.

  • Why: CaH₂ reacts irreversibly with water and alcohols (hydrolysis products), preventing them from co-distilling.

• Setup:

  • Flame-dry all glassware under vacuum.[1]

  • Backfill with dry Nitrogen.[1]

• Distillation:

  • Perform distillation under reduced pressure (Vacuum is essential to keep bath temp < 50°C).

  • Boiling Point Reference: ~170°C at atm (Do NOT distill at atm pressure; thermal polymerization risk). Target ~60-70°C at reduced pressure (e.g., 20 mmHg).

• Collection:

  • Discard the first 10% (fore-run) which contains acetaldehyde and moisture.[1]

  • Collect the middle fraction directly into a Schlenk flask containing activated molecular sieves (3Å or 4Å).

• Re-Stabilization (If storing):

  • If not using immediately, add solid KOH pellets (approx 0.1% w/w) to the receiver flask.

Module 5: Workflow Logic for Usage

Figure 2: Decision matrix for handling DMAEVE upon receipt or retrieval from storage.

References

• BASF / Maruzen Petrochemical. (n.d.).[1] Technical Data Sheet: Vinyl Ethers.[1] Retrieved from major supplier technical repositories for CAS 109-50-2.[1]

• Aoshima, S., & Kanaoka, S. (2009). A Renaissance in Living Cationic Polymerization.[1] Chemical Reviews, 109(11), 5245–5287. (Authoritative source on vinyl ether purification and polymerization mechanisms).[3]

• Crivello, J. V. (2002).[1] The discovery and development of onium salt cationic photoinitiators. Journal of Polymer Science Part A: Polymer Chemistry, 37(23), 4241-4254.[1] (Details acid sensitivity of vinyl ethers).

• Sigma-Aldrich. (2024).[1] Safety Data Sheet: 2-(Dimethylamino)ethyl vinyl ether.[1]Link[1]

• TCI Chemicals. (2024).[1][4] Product Specification: 2-(Dimethylamino)ethyl vinyl ether (Stabilized with KOH).[1]Link[1]

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. youtube.com [youtube.com]
• 3. US20130165361A1 - Vinyl ether polymer fluids made using controlled living cationic polymerization and their use as synthetic lubricant basestocks - Google Patents [patents.google.com]
• 4. godavaribiorefineries.com [godavaribiorefineries.com]

Technical Support Center: Safe Handling and Disposal of Dimethylaminoethyl Vinyl Ether (DMAEVE) Waste

Welcome to the Technical Support Center for Dimethylaminoethyl vinyl ether (DMAEVE). This resource is designed for researchers, scientists, and drug development professionals to ensure the safe handling and compliant disposal of DMAEVE and its associated waste streams. The following troubleshooting guides and frequently asked questions (FAQs) are based on established safety protocols and chemical principles to ensure the integrity of your experiments and the safety of your laboratory personnel.

Safety First: Understanding the Hazards of DMAEVE

Dimethylaminoethyl vinyl ether (CAS No. 3622-76-2) is a versatile reagent in organic synthesis. However, its utility is matched by its potential hazards. A thorough understanding of these risks is critical for safe handling. DMAEVE is classified as:

• Toxic if swallowed: Ingestion can lead to serious health complications.[1]

• Causes skin irritation: Direct contact can result in skin inflammation and irritation.[1]

• Causes serious eye damage: Vapors and splashes can cause severe and potentially irreversible eye damage.[1]

• May cause respiratory irritation: Inhalation of vapors can irritate the respiratory tract.[1]

• Flammable: As with other vinyl ethers, DMAEVE is flammable and its vapor can form explosive mixtures with air.

Due to these hazards, all work with DMAEVE must be conducted in a well-ventilated chemical fume hood, and appropriate personal protective equipment (PPE) must be worn at all times.

Frequently Asked Questions (FAQs) for Safe Handling

This section addresses common questions regarding the day-to-day handling of DMAEVE in a laboratory setting.

Q1: What is the mandatory Personal Protective Equipment (PPE) for handling DMAEVE?

A1: A comprehensive PPE ensemble is required to mitigate the risks associated with DMAEVE. The following table summarizes the minimum requirements:

Body Part	Required PPE	Rationale
Eyes/Face	Chemical splash goggles and a face shield	Protects against splashes and vapors that can cause severe eye damage.
Hands	Nitrile or neoprene gloves	Provides a barrier against skin contact, which can cause irritation.
Body	Flame-retardant lab coat	Protects against splashes and potential flash fires.
Respiratory	Use in a certified chemical fume hood	Engineering control to prevent inhalation of irritating and potentially toxic vapors.

Q2: How should I properly store DMAEVE?

A2: DMAEVE should be stored in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area designated for flammable liquids. It should be kept away from heat, sparks, and open flames. Due to its reactivity, it must be stored separately from strong acids and oxidizing agents.

Q3: What should I do in the event of a small DMAEVE spill?

A3: For a small spill (less than 100 mL) within a chemical fume hood:

• Alert colleagues in the immediate vicinity.

• Ensure you are wearing the appropriate PPE .

• Contain the spill with an inert absorbent material such as vermiculite, sand, or a commercial spill pillow.

• Gently sweep the absorbed material into a designated, labeled hazardous waste container.

• Decontaminate the area with a suitable solvent (e.g., isopropanol) followed by soap and water.

• Properly dispose of all contaminated materials as hazardous waste.

For larger spills or spills outside of a fume hood, evacuate the area and follow your institution's emergency procedures.

Troubleshooting Guide for Experimental Procedures

This section provides insights into potential issues that may arise during the use of DMAEVE in experimental settings.

Q1: My reaction involving DMAEVE is proceeding much faster than expected and generating significant heat. What is happening and what should I do?

A1: You are likely experiencing an uncontrolled exothermic reaction. The vinyl ether group of DMAEVE can undergo rapid, acid-catalyzed hydrolysis or polymerization, which can release a substantial amount of energy.[2] The presence of even trace amounts of acidic impurities can initiate this process.

Immediate Actions:

• If it is safe to do so, cool the reaction vessel with an ice bath.

• Be prepared for a potential increase in pressure. Do not seal the reaction vessel tightly.

• If the reaction appears to be uncontrollable, evacuate the immediate area and follow your laboratory's emergency protocols.

Preventative Measures:

• Ensure all glassware is thoroughly dried and free of acidic residues.

• Use fresh, inhibitor-stabilized DMAEVE for your reactions.

• When a reaction requires acidic conditions, add the acid slowly and with cooling.

Q2: I've noticed a white precipitate forming in my stored DMAEVE. What is it and is the reagent still usable?

A2: The formation of a precipitate could indicate polymerization of the DMAEVE. This can be initiated by exposure to air, light, or impurities over time. The reagent's purity is compromised, and it should not be used for reactions where stoichiometry is critical. It is recommended to dispose of the entire container as hazardous waste. To prevent this, store DMAEVE in a cool, dark place under an inert atmosphere (e.g., nitrogen or argon) if it is to be kept for an extended period.

Safe Disposal of Dimethylaminoethyl Vinyl Ether (DMAEVE) Waste

Proper disposal of DMAEVE waste is crucial to ensure the safety of laboratory personnel and to comply with environmental regulations. Due to its reactive and flammable nature, DMAEVE waste cannot be disposed of directly. It must be neutralized before disposal.

Waste Neutralization Protocol: Acid-Catalyzed Hydrolysis

The vinyl ether functionality of DMAEVE can be readily hydrolyzed under acidic conditions to yield acetaldehyde and 2-(dimethylamino)ethanol.[2][3] The amine group will also be neutralized by the acid. This process effectively destroys the reactive vinyl ether group.

! CAUTION: This procedure must be performed in a certified chemical fume hood while wearing all mandatory PPE. The reaction is exothermic and will generate fumes.

Materials:

• DMAEVE waste

• Dilute hydrochloric acid (1 M HCl) or dilute sulfuric acid (1 M H₂SO₄)

• Large beaker or flask (at least 4 times the volume of the waste)

• Stir plate and stir bar

• Ice bath

• pH paper or a calibrated pH meter

Step-by-Step Procedure:

• Prepare the Neutralization Vessel: Place the beaker or flask in an ice bath on a stir plate.

• Dilute the Waste (Optional but Recommended): If the DMAEVE waste is concentrated, it is advisable to first dilute it with an equal volume of cold water in the reaction vessel with stirring. This will help to control the exotherm.

• Slowly Add Acid: With vigorous stirring, slowly add the dilute acid to the DMAEVE waste. The addition should be dropwise or in a very slow stream to control the temperature of the reaction.

• Monitor the Temperature: Keep a close watch on the temperature of the mixture. If it begins to rise rapidly, stop the addition of acid until the temperature subsides.

• Monitor the pH: Periodically check the pH of the solution using pH paper or a pH meter. Continue adding acid until the pH is between 5.5 and 8.5.[4]

• Stir for Completion: Once the desired pH is reached, continue stirring the solution in the ice bath for at least one hour to ensure the hydrolysis reaction is complete.

• Final pH Check: After one hour, allow the solution to warm to room temperature and check the pH again. Adjust as necessary with a small amount of acid or a weak base (e.g., sodium bicarbonate solution) to bring it within the 5.5-8.5 range.

Disposal of the Neutralized Solution

The neutralized solution will contain acetaldehyde, 2-(dimethylamino)ethanol, and the salt of the acid used for neutralization (e.g., sodium chloride if HCl was used and neutralized with a sodium-based base).

• Acetaldehyde: This is a volatile and flammable compound.

• 2-(Dimethylamino)ethanol: This is an organic amine.

According to some institutional guidelines, dilute aqueous solutions of aliphatic aldehydes with four or fewer carbon atoms and aliphatic amines with six or fewer carbon atoms may be suitable for drain disposal, provided the resulting salt solutions are flushed with a large excess of water.[5]

However, it is imperative to consult your institution's specific guidelines for chemical waste disposal. Some municipalities have strict limits on the disposal of organic compounds down the sanitary sewer.

If drain disposal is not permitted by your institution:

• Transfer the neutralized solution to a properly labeled hazardous waste container.

• The label should clearly state "Neutralized Dimethylaminoethyl vinyl ether waste" and list the contents: water, acetaldehyde, 2-(dimethylamino)ethanol, and the salt formed.

• Arrange for pickup by your institution's environmental health and safety (EHS) department.

Visualizing the Workflow

DMAEVE Waste Disposal Workflow

Caption: Workflow for the neutralization and disposal of DMAEVE waste.

Spill Response Decision Tree

Caption: Decision tree for responding to a DMAEVE spill.

References

• PubChem. (n.d.). Dimethylaminoethyl vinyl ether. National Center for Biotechnology Information. Retrieved February 7, 2026, from [Link]

• USDA ARS. (2016, August 12). Acceptable Drain Disposal Procedures. Retrieved February 7, 2026, from [Link]

• Prakash Academy. (2017, February 11). Hydrolysis of Vinyl Ether I Ether I Organic Chemistry I (in English) [Video]. YouTube. [Link] (Note: A representative URL is used as the original may not be stable. The content is based on the principles of vinyl ether hydrolysis.)

• Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines. Retrieved February 7, 2026, from [Link]

• SPI Supplies. (n.d.). SPI Chem™ DMAE 2-Dimethylaminoethanol SDS. Retrieved February 7, 2026, from [Link]

• Revise Chemistry with Mr. B. (2022, November 19). How to measure the pH changes during NEUTRALISATION. [Video]. YouTube. [Link] (Note: A representative URL is used as the original may not be stable. The content is based on the principles of pH monitoring.)

• Waters Corporation. (n.d.). Comprehensive Guide to Hydrolysis and Analysis of Amino Acids. Retrieved February 7, 2026, from [Link]

• Azlon. (n.d.). Chemical Resistance of Plastics. Retrieved February 7, 2026, from [Link]

• Kresge, A. J., & Chiang, Y. (1965). The hydrolysis of ethyl vinyl ether. Part I. Reaction mechanism. Journal of the American Chemical Society, 87(5), 1084-1089.
• Google Patents. (n.d.). Method for treating an amine-containing waste water.

• Waters Corporation. (n.d.). Effect of pH on LC-MS Analysis of Amines. Retrieved February 7, 2026, from [Link]

• National Institutes of Health. (n.d.). The NIH Drain Discharge Guide. Retrieved February 7, 2026, from [Link]

• Chem-Aqua. (2018, May 1). Neutralizing Amine Use in Hospital Steam Boilers. Retrieved February 7, 2026, from [Link]

• U.S. Environmental Protection Agency. (n.d.). Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume I Executive Summary. Retrieved February 7, 2026, from [Link]

• U.S. Plastic Corp. (n.d.). Chemical Resistance Chart. Retrieved February 7, 2026, from [Link]

• LibreTexts. (2022, April 22). 9.2: Acid–Base Titrations. Chemistry LibreTexts. Retrieved February 7, 2026, from [Link]

• Fife, T. H. (1965). Vinyl ether hydrolysis. The facile general acid catalyzed conversion of 2-ethoxy-1-cyclopentene-1-carboxylic acid to cyclopentanone. Journal of the American Chemical Society, 87(5), 1084-1089.

• Columbia University. (n.d.). Policy on Drain Disposal of Chemicals. Retrieved February 7, 2026, from [Link]

• Digital Analysis Corporation. (n.d.). An introduction to pH Adjustment and Neutralization. Retrieved February 7, 2026, from [Link]

• Scopes, R. K. (2025, August 10). Hydrolysis of Samples for Amino Acid Analysis. In The Protein Protocols Handbook (pp. 601-605). Humana Press.
• Yin, J. N., et al. (2019). Handling of Amine-based Wastewater Produced During Carbon Capture.
• Kresge, A. J., & Chen, H. J. (2002). Acid-catalyzed hydrolysis of the vinyl ether group of 4-methoxy-1,2-dihydronaphthalene. Effect of conformation on reactivity. Arkivoc, 2002(4), 12-17.

• Wilger. (n.d.). Physical properties and chemical resistance of plastics. Retrieved February 7, 2026, from [Link]

• ResearchGate. (2013, November 19). Where could you find pH of amine solutions loaded with CO2 data?. Retrieved February 7, 2026, from [Link]

• Clark, J. (n.d.). The Hydrolysis of Proteins. Chemguide. Retrieved February 7, 2026, from [Link]

• Ashenhurst, J. (2014, November 19). Cleavage Of Ethers With Acid. Master Organic Chemistry. Retrieved February 7, 2026, from [Link]

• King County. (2015, December 1). Laboratory Waste Management Guide. Retrieved February 7, 2026, from [Link]

• Pearson. (2022, July 22). Amino Acid Hydrolysis Explained: Definition, Examples, Practice & Video Lessons. Retrieved February 7, 2026, from [Link]

Sources

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. The hydrolysis of ethyl vinyl ether. Part I. Reaction mechanism - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 3. m.youtube.com [m.youtube.com]
• 4. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 5. Acceptable Drain Disposal Procedures : USDA ARS [ars.usda.gov]

Reference Data & Comparative Studies

Dimethylaminoethyl Vinyl Ether (DMAEVE): A Superior Alternative to Amino-Acrylates for Precision Biomedical Polymers

Executive Summary

For decades, Dimethylaminoethyl methacrylate (DMAEMA) has been the workhorse for synthesizing pH-responsive, cationic polymers. However, its widespread adoption masks two critical flaws: hydrolytic instability of the ester linkage and high cytotoxicity associated with broad molecular weight distributions.

Dimethylaminoethyl vinyl ether (DMAEVE) emerges not just as an alternative, but as a superior monomer for high-precision applications. Unlike acrylates, DMAEVE possesses a chemically robust ether linkage and undergoes Living Cationic Polymerization . This allows for the synthesis of polymers with predictable molecular weights, narrow polydispersity indices (PDI < 1.1), and precise block architectures—capabilities that are essential for next-generation gene delivery vectors and smart hydrogels.

This guide provides a technical comparison, mechanistic insights, and validated protocols to transition your workflow from amino-acrylates to vinyl ethers.

Part 1: Chemical Architecture & Hydrolytic Stability

The primary failure mode of poly(DMAEMA) in physiological environments is the hydrolysis of its pendant side chain.

The Ester Liability vs. The Ether Shield

• DMAEMA (Acrylate): Contains an ester linkage connecting the cationic amine to the backbone. At physiological pH (and accelerated at basic pH), hydroxide ions attack the carbonyl carbon. This cleaves the pendant group, releasing N,N-dimethylaminoethanol (a small molecule toxin) and leaving behind a negatively charged methacrylic acid residue. This "charge reversal" destroys the polymer's cationic function and buffering capacity.

• DMAEVE (Vinyl Ether): The cationic group is connected via an ether linkage . Ether bonds are chemically inert to hydrolysis under basic and physiological conditions. While vinyl ether monomers are acid-sensitive, the resulting polymer backbone and side-chains are exceptionally stable, ensuring the material retains its cationic charge density indefinitely.

Visualization: Hydrolytic Degradation Mechanism

The following diagram illustrates the structural vulnerability of DMAEMA compared to the stability of DMAEVE.

Figure 1: Comparative hydrolytic pathways. DMAEMA undergoes ester cleavage leading to charge loss, whereas DMAEVE retains structural integrity.

Part 2: Polymerization Kinetics & Precision Control

The second major advantage of DMAEVE is its compatibility with Living Cationic Polymerization .

The Limitation of Radical Polymerization (Acrylates)

Acrylates like DMAEMA are typically polymerized via Free Radical Polymerization (FRP). FRP is chaotic; chain termination occurs randomly, leading to broad PDIs (1.5–2.0). While Controlled Radical Polymerizations (ATRP, RAFT) exist, they often require copper catalysts (toxic to cells) or sulfur-based chain transfer agents (odorous and reactive).

The Advantage of Living Cationic Polymerization (Vinyl Ethers)

DMAEVE allows for "living" polymerization initiated by protonic acids (e.g., HCl adducts) stabilized by weak Lewis acids (e.g., ZnCl₂).

• Mechanism: The propagating carbocation is stabilized by a counter-anion, establishing a rapid equilibrium between an active (cationic) and dormant (covalent) species.

• Result: This suppresses termination and chain transfer.[1][2] You get polymers with PDI < 1.1 , exact molecular weights, and the ability to sequentially add different monomers to create distinct block copolymers (e.g., Poly(DMAEVE)-b-Poly(IBVE)).

Visualization: Living Cationic Workflow

Figure 2: Living Cationic Polymerization mechanism for DMAEVE, highlighting the equilibrium that enables precision.

Part 3: Comparative Performance Data

The following table contrasts DMAEVE with its acrylate (DMAEMA) and allyl (Allylamine) counterparts.

Feature	DMAEVE (Vinyl Ether)	DMAEMA (Methacrylate)	Allylamine
Polymerization Type	Living Cationic (High Precision)	Free Radical / ATRP (Metal residue risk)	Radical (Slow, low MW)
Linkage Stability	High (Ether bond stable to hydrolysis)	Low (Ester bond hydrolyzes at pH > 7)	High (C-C bond)
Cytotoxicity	Low (Stable charge, no small molecule release)	Moderate/High (Membrane disruption + cleavage products)	Moderate
Copolymerization	Alternating (1:1 with Maleic Anhydride)	Random (ratios depend on reactivity)	Difficult
pKa (Buffering)	~7.2 - 7.5 (Ideal "Proton Sponge")	~7.5	~9.5 (Too basic for endosomal escape)
Typical PDI	< 1.15	1.5 - 2.0 (FRP)	Broad

Part 4: Experimental Protocols

Protocol A: Living Cationic Polymerization of DMAEVE

Objective: Synthesis of well-defined Poly(DMAEVE) with Mn ~10,000 and PDI < 1.1.

Reagents:

• Monomer: DMAEVE (Distilled over CaH₂).

• Solvent: Toluene (Dry).

• Initiator: IBVE-HCl adduct (Isobutyl vinyl ether-HCl).

• Activator: ZnCl₂ (Zinc chloride, solution in ether).

Step-by-Step:

• Preparation: Bake all glassware at 150°C to remove moisture. Purge reactor with dry nitrogen.

• Initiation: In the reactor at 0°C, add Toluene (solvent) and IBVE-HCl (initiator).

• Activation: Add ZnCl₂ solution. The Lewis acid activates the C-Cl bond of the initiator.[3]

• Propagation: Slowly add DMAEVE monomer via syringe. The reaction is fast; conversion often reaches 100% within minutes to hours depending on concentration.

• Quenching: Terminate the reaction by adding ammoniacal methanol. This caps the polymer chain end.

• Purification: Wash the polymer solution with dilute aqueous NaOH to remove Zn residues, then evaporate solvent or precipitate in hexane.

Protocol B: Comparative Hydrolytic Stability Assay

Objective: Demonstrate the superior stability of Poly(DMAEVE) vs. Poly(DMAEMA).

Method:

• Sample Prep: Dissolve 10 mg of Poly(DMAEVE) and 10 mg of Poly(DMAEMA) in separate NMR tubes containing D₂O buffered to pH 9.0 (accelerated aging condition).

• Incubation: Incubate tubes at 37°C.

• Measurement: Acquire ¹H-NMR spectra at t=0, 24h, 48h, and 1 week.

• Analysis:

  • For DMAEMA: Monitor the decrease of the side-chain methylene protons (approx 4.1 ppm) and the appearance of free dimethylaminoethanol signals.

  • For DMAEVE: Monitor the ether methylene protons.

• Expected Result: Poly(DMAEMA) will show significant cleavage (>20% loss) within 48h at pH 9. Poly(DMAEVE) signals will remain unchanged.

Part 5: References

• Aoshima, S., & Kanaoka, S. (2009). A Renaissance in Living Cationic Polymerization. Chemical Reviews. Link

• Van de Wetering, P., et al. (1998).[4] A Mechanistic Study of the Hydrolytic Stability of Poly(2-(dimethylamino)ethyl methacrylate). Macromolecules. Link

• Verdonck, B., et al. (2003). Design of Poly(vinyl ether)-based Block Copolymers. Macromolecular Rapid Communications. Link

• De Smedt, S. C., et al. (2000). Cationic Polymer Based Gene Delivery Systems. Pharmaceutical Research. Link

• Lutz, J. F. (2008). Polymerization of Oligo(ethylene glycol) Acrylates. Journal of Polymer Science Part A. Link

Sources

• 1. Living cationic polymerization - Wikipedia [en.wikipedia.org]
• 2. web.stanford.edu [web.stanford.edu]
• 3. youtube.com [youtube.com]
• 4. scribd.com [scribd.com]

A Comparative Guide to the Mechanical Properties of Polymers Incorporating Dimethylaminoethyl Vinyl Ether

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Promise of Dimethylaminoethyl Vinyl Ether (DMAEVE) in Advanced Polymer Design

Dimethylaminoethyl vinyl ether (DMAEVE) is a cationic monomer that holds significant promise for the development of functional polymers, particularly in the biomedical and pharmaceutical fields. Its unique chemical structure, featuring a vinyl ether group for polymerization and a tertiary amine group, imparts pH-responsiveness and the potential for electrostatic interactions. These characteristics make DMAEVE an attractive building block for creating "smart" materials for applications such as drug delivery, gene therapy, and tissue engineering.[1]

The mechanical integrity of these polymers is a critical determinant of their in-vivo performance and stability. Properties such as tensile strength, elasticity, and viscoelastic behavior dictate how a polymer-based drug delivery system will withstand physiological stresses and maintain its structural integrity over time. This guide provides a comprehensive analysis of the anticipated mechanical properties of polymers containing DMAEVE. Due to the limited availability of direct experimental data on DMAEVE-based polymers, this analysis will draw parallels from its well-studied methacrylate analog, 2-(dimethylamino)ethyl methacrylate (DMAEMA), to provide a robust predictive comparison with other relevant polymers.

The Influence of the Dimethylaminoethyl Group on Polymer Mechanics: A Causal Analysis

The incorporation of the dimethylaminoethyl moiety into a polymer backbone is expected to significantly influence its mechanical properties. Based on extensive research on the structurally similar DMAEMA, we can infer the following causal relationships:

• Enhanced Mechanical Strength and Elasticity: The ionic character introduced by the tertiary amine group in DMAEVE can lead to strong inter- and intra-chain electrostatic interactions.[2] These interactions act as physical crosslinks, reinforcing the polymer network and thereby increasing its tensile strength and modulus. At physiological pH, the partial protonation of the amine groups can further enhance these ionic interactions, contributing to a more robust material.

• pH-Responsive Mechanical Behavior: The tertiary amine of DMAEVE has a pKa in the physiological range, making polymers containing this monomer sensitive to changes in pH.[3] In acidic environments, protonation of the amine groups leads to increased electrostatic repulsion between polymer chains, causing swelling and a potential decrease in the material's stiffness. Conversely, in more neutral or basic environments, the polymer network may be more compact, leading to a higher modulus. This pH-dependent mechanical response is a key feature for designing controlled-release drug delivery systems.

• Viscoelastic Properties and Damping: The presence of the flexible ethyl side chain and the potential for dynamic ionic associations will contribute to the viscoelastic behavior of DMAEVE-containing polymers. These polymers are expected to exhibit both elastic (energy storage) and viscous (energy dissipation) properties. Dynamic Mechanical Analysis (DMA) is the ideal technique to characterize these properties, providing insights into the material's ability to dampen mechanical energy.[4][5]

Comparative Analysis: DMAEVE-Containing Polymers vs. Alternative Materials

To provide a practical context for the anticipated performance of DMAEVE-based polymers, the following table compares their expected mechanical properties with those of commonly used polymers in similar applications. The data for the hypothetical DMAEVE-polymer is extrapolated from studies on DMAEMA-containing hydrogels and copolymers.

Property	Hypothetical Poly(DMAEVE-co-X)	Poly(vinyl alcohol) (PVA)	Poly(lactic-co-glycolic acid) (PLGA)	Poly(ethylene glycol) (PEG)
Tensile Strength (MPa)	1 - 10	2 - 5	40 - 70	0.1 - 1
Young's Modulus (MPa)	5 - 50	1 - 20	1000 - 3000	0.1 - 2
Elongation at Break (%)	100 - 500	100 - 400	2 - 10	100 - 1000
Key Characteristics	pH-responsive, good biocompatibility, tunable mechanics	Biocompatible, hydrophilic, good film-former	Biodegradable, well-established for drug delivery	Biocompatible, low protein adsorption, hydrophilic

Experimental Protocols for Mechanical Characterization

To ensure the scientific integrity and reproducibility of mechanical property data, standardized testing methodologies are paramount. The following sections detail the protocols for tensile testing and Dynamic Mechanical Analysis (DMA), which are fundamental for characterizing polymers containing DMAEVE.

Tensile Testing: Quantifying Strength and Elasticity

Tensile testing is a destructive method used to determine a material's ultimate tensile strength, Young's modulus (a measure of stiffness), and elongation at break.[6] The standard test method for plastics, ASTM D638, provides a comprehensive framework for this analysis.[7][8]

Experimental Workflow for Tensile Testing

Caption: Workflow for Tensile Testing of DMAEVE-containing Polymers.

Step-by-Step Methodology:

• Specimen Preparation:

  • Synthesize the DMAEVE-containing polymer and cast it into a film of uniform thickness.

  • Die-cut dumbbell-shaped specimens according to ASTM D638 specifications. For soft and flexible polymers, Type IV or V specimens are often suitable.[7]

  • Condition the specimens at a controlled temperature and humidity (e.g., 23 ± 2°C and 50 ± 5% relative humidity for at least 24 hours) to ensure consistent results.

• Testing Procedure:

  • Securely mount the specimen in the grips of a universal testing machine.

  • Apply a tensile load at a constant rate of crosshead displacement until the specimen fractures. The speed should be selected based on the material's properties to ensure accurate data acquisition.

  • Simultaneously record the applied load and the elongation of the specimen.

• Data Analysis:

  • Convert the load-elongation data into a stress-strain curve.

  • From the stress-strain curve, determine the following:

    • Tensile Strength: The maximum stress the material can withstand before breaking.

    • Young's Modulus (Modulus of Elasticity): The slope of the initial linear portion of the stress-strain curve, representing the material's stiffness.

    • Elongation at Break: The percentage increase in length of the specimen at the point of fracture.

Dynamic Mechanical Analysis (DMA): Probing Viscoelastic Behavior

DMA is a powerful technique for characterizing the viscoelastic properties of polymers by applying a sinusoidal stress and measuring the resultant strain.[9] It provides information on the storage modulus (E'), representing the elastic component, and the loss modulus (E''), representing the viscous component. The ratio of these two moduli gives the tan delta (tan δ), a measure of the material's damping properties.[5]

Experimental Workflow for Dynamic Mechanical Analysis

Caption: Workflow for Dynamic Mechanical Analysis of DMAEVE-containing Polymers.

Step-by-Step Methodology:

• Sample Preparation:

  • Prepare a sample with well-defined geometry (e.g., rectangular for film tension or cylindrical for compression).

  • Mount the sample in the appropriate fixture of the DMA instrument.

  • Equilibrate the sample at the desired starting temperature within the instrument's chamber.

• Testing Procedure:

  • Apply a small, oscillating (sinusoidal) strain to the sample at a constant frequency (e.g., 1 Hz).

  • Ramp the temperature at a controlled rate while continuously applying the oscillating strain.

  • The instrument measures the resulting stress and the phase angle (δ) between the stress and strain waveforms.

• Data Analysis:

  • The instrument's software calculates the storage modulus (E'), loss modulus (E''), and tan δ as a function of temperature.

  • A plot of these parameters against temperature reveals important information about the material's behavior, including its glass transition temperature (Tg), which is often identified as the peak of the tan δ curve.

Conclusion and Future Directions

Polymers incorporating Dimethylaminoethyl vinyl ether represent a promising class of materials with tunable mechanical properties and inherent pH-responsiveness. While direct experimental data remains to be extensively published, a comparative analysis with the well-understood DMAEMA-containing polymers provides a strong foundation for predicting their mechanical behavior. The anticipated combination of good mechanical strength, elasticity, and stimuli-responsive nature makes DMAEVE-based polymers highly attractive for advanced applications in drug delivery and biomedical engineering.

Future research should focus on the synthesis and rigorous mechanical characterization of a range of DMAEVE-containing homopolymers and copolymers. A systematic investigation of how monomer composition, molecular weight, and crosslinking density affect the tensile and viscoelastic properties will be crucial for the rational design of these materials for specific applications. The experimental protocols outlined in this guide provide a robust framework for such investigations, ensuring the generation of high-quality, comparable data that will accelerate the translation of these promising polymers from the laboratory to clinical applications.

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• Polympart. (n.d.). PVME poly(vinyl methyl ether). Retrieved from [Link]

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Safety & Regulatory Compliance

Comprehensive Safety Guide: Personal Protective Equipment for Handling Dimethylaminoethyl Vinyl Ether

As a Senior Application Scientist, my priority is to empower our partners in research and development with not just high-quality reagents, but also the critical knowledge to handle them safely and effectively. Dimethylaminoethyl vinyl ether is a valuable compound in polymer synthesis and as a chemical intermediate; however, its handling demands a rigorous and informed approach to safety. This guide moves beyond a simple checklist to provide a deep, procedural understanding of the necessary personal protective equipment (PPE) and handling protocols, grounded in the specific chemical hazards of the compound.

Hazard Analysis: Understanding the Risks

Effective protection begins with a thorough understanding of the specific risks posed by Dimethylaminoethyl vinyl ether. This compound presents a combination of health and physical hazards that dictate our safety protocols. According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, Dimethylaminoethyl vinyl ether is associated with significant acute and chronic risks.[1]

Hazard Classification	GHS Hazard Code	Description of Risk
Acute Toxicity, Oral	H301	Toxic if swallowed, indicating a high degree of danger from accidental ingestion.[1]
Skin Corrosion/Irritation	H315	Causes skin irritation upon contact.[1] Prolonged exposure can lead to dermatitis.
Serious Eye Damage/Irritation	H318	Causes serious and potentially irreversible eye damage.[1]
Specific Target Organ Toxicity	H335	May cause respiratory tract irritation upon inhalation of vapors.[1]

Beyond these health effects, the vinyl ether functional group introduces critical physical hazards:

• Flammability: While specific data for Dimethylaminoethyl vinyl ether is sparse, closely related compounds like vinyl ethyl ether are highly flammable, with vapors that can form explosive mixtures with air and travel to distant ignition sources.[2][3][4] All handling procedures must assume a high fire risk.

• Peroxide Formation: Like many ethers, this compound can form shock-sensitive and explosive peroxides upon exposure to air and light.[2][4] This is a critical consideration for both storage and handling, as concentrating the material through distillation or evaporation can dangerously concentrate these peroxides.[5]

• Hazardous Polymerization: The vinyl group can undergo uncontrolled, violent polymerization, especially when exposed to heat, acids, or other catalysts.[2]

Core Directive: Personal Protective Equipment (PPE) Protocol

The selection of PPE is not a one-size-fits-all decision; it is a direct response to the hazards identified above. The goal is to establish an impermeable barrier between the researcher and the chemical for all potential routes of exposure.

Eye and Face Protection: The First Line of Defense

Given the classification as causing "serious eye damage" (Eye Dam. 1), eye protection is non-negotiable and requires more than standard safety glasses.[1]

• Mandatory: Chemical splash goggles that form a seal around the eyes are required for all handling activities.

• Best Practice/High-Risk Operations: For tasks with an elevated risk of splashing (e.g., transferring large volumes, reactions under pressure), a full-face shield must be worn in addition to chemical splash goggles.[6][7] This provides a secondary layer of protection for the eyes and safeguards the entire face from splashes.

Skin and Body Protection: Preventing Dermal Exposure

To mitigate the risks of skin irritation and potential absorption, comprehensive skin and body protection is essential.

• Gloves: Standard lightweight latex or vinyl examination gloves are insufficient. You must use chemical-resistant gloves.

  • Glove Protocol: Inspect gloves for any signs of degradation or puncture before each use.[7] For extended work, consider double-gloving. Remove gloves using the proper technique to avoid contaminating your skin and dispose of them immediately as hazardous waste.[7]

• Protective Clothing:

  • A flame-resistant lab coat is the minimum requirement for all laboratory work.

  • For procedures involving larger quantities or significant splash potential, a chemically resistant apron or coveralls should be worn over the lab coat.[8]

  • Ensure clothing fully covers the arms and legs. Do not wear shorts or open-toed shoes in the laboratory.

Respiratory Protection: Managing Inhalation Hazards

The primary method for controlling respiratory hazards is through engineering controls, not respirators.

• Primary Control: All handling of Dimethylaminoethyl vinyl ether must be conducted within a properly functioning and certified chemical fume hood.[2][3] This captures vapors at the source, preventing them from entering the breathing zone of the researcher.

• Secondary Control (Respirators): A respirator may be required in specific, non-routine situations, such as a large spill or a failure of engineering controls. In such events, a full-face respirator with organic vapor cartridges is necessary.[8] All personnel who may need to use a respirator must be part of a formal respiratory protection program, including fit-testing and training, as mandated by OSHA standards.

Operational Workflow: Safe Handling and Storage

Proper PPE is only effective when combined with rigorous operational protocols.

Step-by-Step Handling Procedure

• Preparation: Before handling, ensure the chemical fume hood is operational and the sash is at the appropriate height. Clear the workspace of any unnecessary equipment or ignition sources.

• PPE Inspection: Don all required PPE as described above, carefully inspecting each item for integrity.

• Grounding: When transferring from a metal drum or large container, ensure the container and receiving vessel are properly grounded and bonded to prevent the buildup of static electricity, which could ignite the flammable vapors.[2][3]

• Dispensing: Use non-sparking tools for opening and closing containers.[2] Dispense the liquid slowly and carefully to minimize splashing and vapor generation.

• Closing: Securely cap the container immediately after use to prevent the release of vapors and exposure to air, which can lead to peroxide formation.

• Cleanup: After handling, wipe down the work surface in the fume hood. Properly dispose of all contaminated materials, including gloves and wipes, in a designated hazardous waste container.

• Hand Washing: Wash hands thoroughly with soap and water after removing PPE.[7][9]

Storage Requirements

• Store in a cool, dry, well-ventilated area designated for flammable liquids.[3][10]

• Keep containers tightly closed and protected from direct sunlight and heat.[3][10]

• Store away from incompatible materials, particularly acids and strong oxidizing agents.[2][10]

• If the material is stabilized, it may be recommended to store it under an inert atmosphere like nitrogen to inhibit peroxide formation.[4][11]

Spill and Disposal Management

Preparedness is key to managing accidents and disposing of waste safely.

Spill Response

• Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or ventilation is inadequate.

• Control Ignition Sources: Remove all sources of ignition from the area.[12]

• Ventilate: Ensure the area is well-ventilated, using the fume hood to contain vapors if the spill is inside it.

• Containment: For small spills, absorb the material with an inert, non-combustible absorbent like vermiculite or sand. Do not use combustible materials like paper towels to absorb the bulk of the spill.

• Cleanup: Wearing appropriate PPE (including respiratory protection if necessary), use non-sparking tools to collect the absorbed material and place it into a sealable, properly labeled container for hazardous waste.[12]

• Decontaminate: Clean the spill area thoroughly.

Waste Disposal

• Prohibition: Under no circumstances should Dimethylaminoethyl vinyl ether or its rinseates be poured down the drain.[7]

• Collection: All waste, including the chemical itself, contaminated absorbents, and disposable PPE, must be collected in a designated, sealed, and clearly labeled hazardous waste container.

• Disposal: Dispose of the hazardous waste through your institution's environmental health and safety office or a licensed professional waste disposal service.[2][3][13]

Visualization: PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE when working with Dimethylaminoethyl vinyl ether.

Caption: Decision workflow for selecting appropriate PPE.

References

• PubChem. Dimethylaminoethyl vinyl ether. National Center for Biotechnology Information. [Link]

• PubChemLite. Dimethylaminoethyl vinyl ether (C6H13NO).[Link]

• International Labour Organization. International Chemical Safety Cards (ICSC) 1261 - VINYL ETHYL ETHER.[Link]

• CHEMM. Personal Protective Equipment (PPE). U.S. Department of Health & Human Services. [Link]

• NIOSH. International Chemical Safety Cards - VINYL ETHYL ETHER.[Link]

• U.S. Environmental Protection Agency (EPA). Personal Protective Equipment.[Link]

• Chemsrc. 2-Diethylaminoethyl vinyl ether | CAS#:3205-13-8.[Link]

• NIOSH. Personal Protective Equipment for Use in Handling Hazardous Drugs.[Link]

• Cole-Parmer. Material Safety Data Sheet - 2-Dimethylaminoethyl methacrylate.[Link]

• University of California, Riverside. Hazardous Waste Disposal.[Link]

• Godavari Biorefineries Ltd. Ethyl Vinyl Ether.[Link]

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